Cas no 13991-80-5 (Thiourea, N,N'-bis(3-nitrophenyl)-)

• Product Name: Thiourea, N,N'-bis(3-nitrophenyl)-
• CAS No: 13991-80-5
• MF: C₁₃H₁₀N₄O₄S
• MW: 318.307900905609
• CID: 1290989
• Update Time: 2024-08-04

Thiourea, N,N'-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-bis(3-nitrophenyl)-
• 1,3-BIS(3-NITROPHENYL)-2-THIOUREA

• Inchi： 1S/C13H10N4O4S/c18-16(19)11-5-1-3-9(7-11)14-13(22)15-10-4-2-6-12(8-10)17(20)21/h1-8H,(H2,14,15,22)
• InChI Key： QYXZLVQATVFGJH-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC([N+]([O-])=O)=C1)C(NC1=CC=CC([N+]([O-])=O)=C1)=S

Computed Properties

• Exact Mass: 318.0424

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Melting Point: 168 °C
• Boiling Point: 466.0±55.0 °C(Predicted)
• PSA: 110.34
• pka: 10.66±0.70(Predicted)